Cas no 778599-56-7 (Benzene, 1-bromo-2,4-dimethoxy-5-nitro-)
778599-56-7 structure
Product Name:Benzene, 1-bromo-2,4-dimethoxy-5-nitro-
CAS No:778599-56-7
MF:C8H8BrNO4
MW:262.057421684265
CID:1789510
PubChem ID:18543610
Update Time:2025-04-21
Benzene, 1-bromo-2,4-dimethoxy-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-bromo-2,4-dimethoxy-5-nitro-
- 1-bromo-2,4-dimethoxy-5-nitrobenzene
- 1-bromo-2,4dimethoxy-5-nitro-benzene
- 778599-56-7
- DB-337126
- XJAUKWKZKRKWBD-UHFFFAOYSA-N
- 1-bromo-2,4-bis(methyloxy)-5-nitrobenzene
- 1-bromo-2,4-dimethoxy-5-nitro-benzene
- SCHEMBL4103425
-
- Inchi: 1S/C8H8BrNO4/c1-13-7-4-8(14-2)6(10(11)12)3-5(7)9/h3-4H,1-2H3
- InChI Key: XJAUKWKZKRKWBD-UHFFFAOYSA-N
- SMILES: BrC1=CC(=C(C=C1OC)OC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 260.96364
- Monoisotopic Mass: 260.96367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 64.3Ų
Experimental Properties
- PSA: 61.6
Benzene, 1-bromo-2,4-dimethoxy-5-nitro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1742541-1g |
1-Bromo-2,4-dimethoxy-5-nitrobenzene |
778599-56-7 | 98% | 1g |
¥5154.00 | 2024-07-28 |
Benzene, 1-bromo-2,4-dimethoxy-5-nitro- Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
778599-56-7 (Benzene, 1-bromo-2,4-dimethoxy-5-nitro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk